Cas no 99186-24-0 (2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol)

2-(3-Hydroxyprop-1-en-1-yl)-5-methylphenol is a phenolic compound featuring a hydroxymethylvinyl substituent on an aromatic ring. Its structure combines a phenolic hydroxyl group with an unsaturated side chain, making it a versatile intermediate in organic synthesis. The compound exhibits potential reactivity in polymerization, cross-linking, or functionalization due to its conjugated double bond and hydroxyl group. Its phenolic nature may also confer antioxidant properties, useful in stabilizing formulations. The presence of both hydrophilic (hydroxyl) and hydrophobic (aromatic) moieties enhances its compatibility with diverse chemical systems. This compound is of interest in pharmaceutical, material science, and specialty chemical applications, where its bifunctional reactivity and structural features can be leveraged for tailored molecular designs.
2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol structure
99186-24-0 structure
Product Name:2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol
CAS No:99186-24-0
MF:C10H12O2
MW:164.201083183289
CID:6158101
PubChem ID:18539677
Update Time:2025-06-11

2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol
    • EN300-1855753
    • 99186-24-0
    • SCHEMBL4631546
    • Inchi: 1S/C10H12O2/c1-8-4-5-9(3-2-6-11)10(12)7-8/h2-5,7,11-12H,6H2,1H3/b3-2+
    • InChI Key: PRKURIJCKIRTAB-NSCUHMNNSA-N
    • SMILES: OC1C=C(C)C=CC=1/C=C/CO

Computed Properties

  • Exact Mass: 164.083729621g/mol
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.5Ų

2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol Pricemore >>

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Additional information on 2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol

Recent Advances in the Study of 2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol (CAS: 99186-24-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol (CAS: 99186-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This phenolic derivative, characterized by a hydroxypropene side chain, exhibits notable biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential as a lead compound for drug development.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the anti-inflammatory properties of 2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol, revealing its ability to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6 through modulation of the NF-κB signaling pathway. The study employed in vitro assays using macrophage cell lines and in vivo models of inflammation, demonstrating significant reduction in inflammatory markers at nanomolar concentrations. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to conventional NSAIDs.

In addition to its anti-inflammatory effects, recent research has highlighted the compound's antioxidant capabilities. A 2024 paper in *Free Radical Biology and Medicine* reported that 2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol exhibits strong free radical scavenging activity, particularly against reactive oxygen species (ROS) and reactive nitrogen species (RNS). The study utilized electron paramagnetic resonance (EPR) spectroscopy and cellular assays to confirm its efficacy in protecting cells from oxidative stress, positioning it as a promising candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis and structural optimization of 2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol have also been a focus of recent research. A 2023 study in *Organic & Biomolecular Chemistry* described an efficient, scalable synthetic route for this compound, employing green chemistry principles to minimize environmental impact. The optimized protocol achieved a high yield (85%) and purity (>98%), making it feasible for large-scale production. Furthermore, computational studies using density functional theory (DFT) provided insights into the compound's stability and reactivity, aiding in the design of derivatives with enhanced bioactivity.

Emerging applications of 2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol in antimicrobial therapy have also been explored. A 2024 study in *Antimicrobial Agents and Chemotherapy* demonstrated its potent activity against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The compound's mechanism involves disruption of bacterial cell membranes and inhibition of biofilm formation, as confirmed by scanning electron microscopy (SEM) and confocal laser scanning microscopy (CLSM). These findings underscore its potential as a new class of antimicrobial agents in the face of rising antibiotic resistance.

In conclusion, recent research on 2-(3-hydroxyprop-1-en-1-yl)-5-methylphenol (CAS: 99186-24-0) has unveiled its multifaceted biological activities and therapeutic potential. From anti-inflammatory and antioxidant effects to antimicrobial properties, this compound represents a promising candidate for further drug development. Future studies should focus on preclinical trials, toxicity profiling, and the development of targeted delivery systems to fully harness its therapeutic benefits.

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